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Compound of Interest

Compound Name: Agmatine

Cat. No.: B1664431 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety and

logistical information for handling Agmatine Sulfate, including detailed personal protective

equipment (PPE) guidelines, operational procedures, and disposal plans. Agmatine Sulfate is

known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

Adherence to the following procedures is critical to minimize exposure and ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling Agmatine Sulfate, particularly in its powder form, the following personal

protective equipment is required to prevent personal contact.[1]
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Body Part Recommended PPE
Rationale and
Specifications

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be appropriate for

larger quantities.

To protect against dust

particles and splashes.

Eyewear should be tested and

approved under appropriate

government standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[1][4]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber, polychloroprene) and a

laboratory coat.

To prevent skin irritation. For

tasks with a risk of abrasion or

puncture, thicker gloves may

be necessary. Protective

clothing should be selected

based on the specific hazards

and duration of exposure in the

workplace.[1][4][5]

Respiratory
Dust respirator or mask (e.g.,

N95 or P1 type).

To avoid inhalation of dust

particles, which may cause

respiratory irritation. Use a

NIOSH- or CEN-certified

respirator when engineering

controls are insufficient.[1][2]

Quantitative Data
Specific occupational exposure limits for Agmatine Sulfate have not been established by major

regulatory bodies.[1] Given the absence of established limits, it is crucial to minimize exposure

through engineering controls and the consistent use of appropriate PPE.
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Property Value

Melting Point 234 - 238 °C / 453.2 - 460.4 °F[6]

Molecular Formula C₅H₁₆N₄O₄S[7]

Molecular Weight 228.27 g/mol [7]

Appearance White to off-white crystalline solid[8]

Solubility Highly soluble in water and polar solvents[8]

Operational Plan: Step-by-Step Handling Procedure
This section provides a step-by-step guide for the safe handling of Agmatine Sulfate.

Don PPE: Before handling, put on all required PPE as specified in the table above.[1]

Avoid Dust Generation: Open and handle the container with care to minimize the generation

of dust.[1][4] Use dry clean-up procedures; avoid sweeping with a dry broom if possible.[1]

Weighing and Transfer: When weighing or transferring the powder, do so in a designated

area with controlled airflow, such as a fume hood or ventilated balance enclosure.[1]

Avoid Contact: Prevent all personal contact, including inhalation and contact with skin and

eyes.[1][2]

Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1] Wash hands

thoroughly with soap and water after handling, even if gloves were worn.[1][9] Contaminated

work clothes should be laundered separately before reuse.[1]

Spill Management
Minor Spills: For dry spills, carefully sweep up, shovel up, or vacuum the material, avoiding

dust generation.[1][2] Place the spilled material into a clean, dry, sealable, and labeled

container for disposal.[1]

Major Spills: Evacuate and advise personnel in the area.[1][2] Alert emergency services,

providing the location and nature of the hazard.[1][2]
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Cleaning: Wash the spill area down with large amounts of water and prevent runoff from

entering drains.[1][2]

Storage
Store Agmatine Sulfate in its original, tightly closed container.[1][9]

Keep the container in a cool, dry, and well-ventilated area, away from incompatible

substances such as strong oxidizing agents.[1][9] Some sources recommend deep freezing

(below -20°C).[4]

Protect containers from physical damage and check regularly for leaks.[1]

Disposal Plan
Waste Product: Dispose of Agmatine Sulfate and any contaminated materials in accordance

with all applicable federal, state, and local regulations.[1][9] This may involve a licensed

chemical disposal service.[1]

Packaging: Do not reuse empty containers.[1] Recycle containers if possible, or dispose of

them according to official regulations.[1][9]

Safe Handling Workflow for Agmatine Sulfate
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Safe Handling Workflow for Agmatine Sulfate
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Caption: Workflow for the safe handling of Agmatine Sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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